Levamlodipine gentisate

• CAS: 856256-16-1

Core Science & Biosynthesis

Physicochemical characterization of levamlodipine gentisate salt

An In-Depth Technical Guide to the Physicochemical Characterization of Levamlodipine Gentisate Salt

Executive Summary

As pharmaceutical development shifts toward enantiopure therapeutics to maximize efficacy and minimize off-target toxicity, the isolation of (S)-amlodipine (levamlodipine) has become a focal point in cardiovascular pharmacology. Levamlodipine is approximately 1,000 times more potent at blocking L-type calcium channels than its (R)-counterpart[1]. However, formulating the pure (S)-enantiomer presents significant physicochemical hurdles. While racemic amlodipine is successfully formulated as a besylate salt, the enantiopure levamlodipine besylate exhibits suboptimal thermal stability and aqueous solubility[2].

To overcome this, gentisate (2,5-dihydroxybenzoate) was identified as an optimal counterion. This whitepaper, written from the perspective of a Senior Application Scientist, details the structural elucidation, physicochemical profiling, and self-validating analytical protocols required to characterize levamlodipine gentisate—a salt engineered for superior solubility, stability, and bioavailability[3].

Rationale for Salt Selection: The Gentisate Advantage

The selection of a pharmaceutical salt is dictated by four non-negotiable physicochemical properties: (1) excellent aqueous solubility, (2) robust thermal and photostability, (3) non-hygroscopicity, and (4) optimal micromeritics for tablet processability[3].

When racemic amlodipine is resolved into pure levamlodipine, the crystal lattice energy changes. The besylate counterion, which forms a highly stable racemate, fails to pack efficiently with the pure (S)-enantiomer, leading to a lower melting point and increased susceptibility to degradation[2]. Gentisic acid, possessing both a carboxylic acid for primary salt formation and hydroxyl groups for extensive intermolecular hydrogen bonding, creates a rigid, stable crystalline lattice with levamlodipine. This structural rigidity prevents moisture ingress (non-hygroscopicity) while the favorable solvation energy of the gentisate anion dramatically enhances aqueous dissolution[3].

Molecular and Structural Profile

Before initiating physical characterization, the molecular identity and stereochemical purity of the active pharmaceutical ingredient (API) must be established.

Table 1: Fundamental Physicochemical Properties of Levamlodipine Gentisate

Property	Specification / Value
Chemical Name	(S)-3-ethyl-5-methyl-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydro-3,5-pyridinedicarboxylate 2,5-dihydroxybenzoate
Molecular Formula	C₂₀H₂₅ClN₂O₅ · C₇H₆O₄[4]
Molecular Weight	562.996 g/mol [4]
Stereochemistry	Absolute (S)-enantiomer; Optical Activity: (-)[4]
pKa (Base)	~8.7 (Ionized at physiological pH 7.4)[1]
Target Channel	Voltage-dependent L-type calcium channels[1]

Experimental Workflows & Self-Validating Protocols

As application scientists, we do not merely execute methods; we engineer self-validating systems to ensure data integrity. Below are the critical protocols for synthesizing and characterizing levamlodipine gentisate.

Synthesis and Chiral Resolution Workflow

To isolate levamlodipine from the racemate, a diastereomeric crystallization strategy is employed.

Causality & Mechanism: Isopropanol is selected as the primary solvent during the initial resolution phase because its specific dielectric constant optimally suppresses the premature precipitation of the (R)-enantiomer. This ensures a high enantiomeric excess (>99% ee) of the (S)-diastereomeric salt[2]. The subsequent crystallization of the gentisate salt is strictly temperature-controlled (-10 °C to 60 °C) to prevent the nucleation of metastable polymorphs[3].

Synthesis and chiral resolution workflow for levamlodipine gentisate.

Thermal Characterization (DSC/TGA) Protocol

Thermal analysis is critical for confirming the polymorphic purity and stability of the gentisate salt.

Step-by-Step Protocol:

• Calibration: Calibrate the Differential Scanning Calorimeter (DSC) using an Indium standard to ensure temperature accuracy (onset ~156.6 °C).

• Sample Preparation: Accurately weigh 3–5 mg of levamlodipine gentisate into a standard aluminum pan. Crimp the lid with a pinhole to allow the escape of volatile degradants.

• Self-Validation (Orthogonal Testing): Run a simultaneous Thermogravimetric Analysis (TGA) on a parallel sample. Logic: If an endothermic peak in the DSC correlates with a mass loss step in the TGA, the event is classified as desolvation or degradation, not a true polymorphic melt.

• Execution: Ramp the temperature from 25 °C to 250 °C at a rate of 10 °C/min under a continuous dry nitrogen purge (50 mL/min). The nitrogen environment prevents oxidative degradation during the melt phase.

• Analysis: Record the extrapolated onset temperature and the enthalpy of fusion (ΔH). A sharp, singular endothermic peak indicates high crystalline purity.

Equilibrium Solubility & Dissolution Testing

Step-by-Step Protocol:

• Saturation: Add an excess amount of levamlodipine gentisate to 50 mL of simulated gastric fluid (pH 1.2) and phosphate buffer (pH 6.8) in separate amber glass flasks (to prevent photodegradation).

• Equilibration: Agitate the flasks in a reciprocating water bath at 37 ± 0.5 °C for 48 hours to ensure thermodynamic equilibrium is reached.

• Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter. Discard the first 2 mL of filtrate to account for potential API adsorption to the filter membrane.

• Self-Validating HPLC Quantitation: Prior to sample injection, perform a System Suitability Test (SST) using a 10 µg/mL standard. Logic: The system is validated for quantitation only if the theoretical plate count exceeds 3,000 and the tailing factor is ≤ 1.5. This ensures that peak asymmetry does not artificially inflate or deflate the calculated solubility.

Pharmacodynamic and Pharmacokinetic Implications

The physicochemical enhancements of the gentisate salt directly translate to superior in vivo performance. Levamlodipine has a pKa of 8.7, meaning it is highly ionized at physiological pH (7.4)[1]. This ionization grants the molecule a profound affinity for lipid membranes, resulting in a uniquely high volume of distribution (16–21 L/kg) and a prolonged elimination half-life (30–50 hours)[1].

Because the gentisate salt enhances the initial dissolution rate compared to the pure enantiomeric besylate, it achieves a higher maximum plasma concentration ( Cmax​ ) and Area Under the Curve (AUC) during the critical 4–6 hour post-administration window[5][6].

Pharmacodynamic pathway of levamlodipine gentisate mediating vasodilation.

Conclusion

The transition from racemic amlodipine besylate to enantiopure levamlodipine gentisate represents a masterclass in pharmaceutical salt engineering. By selecting gentisic acid as the counterion, formulators successfully circumvented the thermal instability and poor solubility inherent to the pure (S)-enantiomer base. Through rigorous, self-validating physicochemical characterization—spanning chiral resolution, thermal profiling, and thermodynamic solubility testing—levamlodipine gentisate is proven to be a highly stable, bioavailable, and therapeutically superior active pharmaceutical ingredient.

References

• LEVAMLODIPINE GENTISATE - Inxight Drugs. National Center for Advancing Translational Sciences (NCATS).
• AMLODIPINE GENTISATE AND A METHOD OF ITS PREPARATION - Patent 1694645. European Patent Office (EPO).
• Levamlodipine gentisate | 856256-16-1. Benchchem.
• Bioavailability File: Amlodipine. ResearchGate.
• Process for Preparation of Chiral Amlodipine Gentisate - US20080306277A1. Google Patents.
• Amlodipine Metabolism in Human Liver Microsomes and Roles of CYP3A4/5 in the Dihydropyridine Dehydrogenation. ResearchGate.

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Crystal Structure and Polymorphism of Levamlodipine Gentisate: A Comprehensive Solid-State Engineering Guide

Executive Summary

Levamlodipine (S-amlodipine) is the pharmacologically active enantiomer of the widely prescribed calcium channel blocker amlodipine. While racemic amlodipine is traditionally formulated as a besylate salt, the pharmaceutical industry has increasingly pivoted toward chiral switches to improve safety and efficacy profiles [1]. Levamlodipine gentisate (CAS: 856256-16-1) represents a significant advancement in solid-state pharmaceutical engineering. By pairing the S-enantiomer with gentisic acid (2,5-dihydroxybenzoic acid), researchers have engineered a salt form that exhibits lower toxicity, superior thermodynamic stability, and an optimized pharmacokinetic profile compared to legacy formulations [2].

This technical guide provides an in-depth analysis of the crystal structure, polymorphic behavior, and self-validating experimental workflows required to synthesize and characterize levamlodipine gentisate.

Rationale: The "Chiral Switch" and Counterion Selection

The development of levamlodipine gentisate is driven by two core principles: enantiomeric purity and solid-state optimization.

• Pharmacological Causality: The calcium channel blocking activity of amlodipine resides almost entirely in the (S)-enantiomer. Removing the inactive (R)-enantiomer reduces the metabolic burden on the liver and mitigates side effects such as peripheral edema [3].

• Physicochemical Causality: The selection of gentisic acid as a counterion is not arbitrary. Amlodipine contains a primary amine on its ethoxymethyl side chain ( pKa​≈8.6 ). Gentisic acid possesses a highly acidic carboxylic group ( pKa​≈2.9 ). The ΔpKa​ of > 5 guarantees complete proton transfer, ensuring the formation of a highly stable, charge-assisted salt rather than a co-crystal. Furthermore, the two hydroxyl groups on gentisic acid act as potent hydrogen bond donors, creating a robust supramolecular network that enhances the crystal lattice energy and prevents hygroscopicity [4].

Workflow from racemic amlodipine to levamlodipine gentisate crystallization.

Experimental Workflow: Synthesis and Crystallization

To ensure reproducibility and high enantiomeric excess (ee > 99%), the synthesis of levamlodipine gentisate must follow a strict, self-validating protocol. The following methodology details the continuous process from chiral resolution to final crystallization[4].

Step-by-Step Methodology

Phase 1: Chiral Resolution

• Dissolution: Suspend racemic (R,S)-amlodipine in a polar protic solvent system (e.g., isopropanol/water).

• Diastereomeric Salt Formation: Introduce optically pure O,O'-dibenzoyl-L-tartaric acid. The S-enantiomer selectively crystallizes as a diastereomeric salt due to its lower solubility in the chosen solvent system.

• Filtration & Washing: Isolate the precipitate via vacuum filtration and wash with cold isopropanol to remove residual R-enantiomer. In-process control: Verify diastereomeric purity via Chiral HPLC.

Phase 2: Free Base Generation & Extraction 4. Basification: Suspend the isolated salt in water and add an aqueous base (e.g., 1N NaOH) dropwise until the pH reaches 9.0–9.5. This breaks the tartrate salt, liberating S-amlodipine free base. 5. Solvent Extraction: Extract the aqueous layer with dichloromethane (DCM). Causality: DCM is specifically selected because the subsequent gentisate salt exhibits exceptionally low solubility in it, which will thermodynamically drive the final precipitation step.

Phase 3: Salt Formation & Anti-Solvent Crystallization 6. Reaction: To the organic DCM layer containing S-amlodipine, add gentisic acid (1.05 molar equivalents) either as a solid or pre-dissolved in a minimal amount of methanol. 7. Nucleation: Stir the mixture at 20–25 °C for 2 hours. The charge-assisted hydrogen bonding between the protonated amine and the gentisate carboxylate triggers rapid nucleation. 8. Anti-Solvent Addition: Slowly add an anti-solvent (e.g., n-hexane) to decrease the dielectric constant of the medium, forcing complete crystallization of the levamlodipine gentisate polymorph. 9. Drying: Filter and dry the crystals under vacuum at 40 °C to constant weight.

Solid-State Characterization & Polymorphism

Polymorphism—the ability of a solid material to exist in more than one form or crystal structure—is a critical quality attribute in drug development. Different polymorphs of levamlodipine gentisate will exhibit varying lattice energies, directly impacting solubility, dissolution rate, and shelf-life stability [1].

To definitively characterize the polymorphic landscape, a multi-orthogonal analytical approach is required.

Orthogonal analytical techniques for characterizing levamlodipine gentisate polymorphs.

Quantitative Data Summary

The table below summarizes the expected quantitative parameters for the thermodynamically stable anhydrous polymorph of levamlodipine gentisate, synthesized via the DCM/Hexane route.

Analytical Technique	Target Parameter	Typical Observation / Range	Mechanistic Significance
SCXRD (Single-Crystal X-Ray)	Unit Cell & Space Group	Orthorhombic / Monoclinic	Defines the 3D molecular packing and confirms the 1:1 API-to-counterion stoichiometry.
DSC (Differential Scanning Calorimetry)	Melting Point ( Tm​ )	Sharp endotherm at ~155°C - 165°C	A single, sharp endothermic peak validates polymorphic purity and high crystalline lattice energy.
TGA (Thermogravimetric Analysis)	Weight Loss	< 0.5% up to 150°C	Confirms the form is anhydrous and free of residual crystallization solvents.
ssNMR (Solid-State NMR)	13C Chemical Shifts	Distinct resonance at ~175 ppm	Confirms the deprotonation of the gentisic acid carboxyl group ( COO− ), validating salt formation.
FTIR (Infrared Spectroscopy)	Vibrational Modes	Shifts in 3300–2800 cm−1	Validates the extensive N−H⋯O and O−H⋯O intermolecular hydrogen bonding network.

Mechanistic Insights into Crystal Packing

In the stable polymorph of levamlodipine gentisate, the crystal packing is dominated by supramolecular synthons . The primary driving force is the ionic interaction between the NH3+​ of levamlodipine and the COO− of gentisate. Secondary stabilization occurs via hydrogen bonding from the two hydroxyl groups of the gentisate molecule to the ester carbonyl oxygens of the amlodipine dihydropyridine ring. This dense hydrogen-bonded network restricts the conformational flexibility of the amlodipine molecule in the solid state, preventing degradation pathways such as the oxidation of the dihydropyridine ring to a pyridine derivative—a common degradation issue in less stable amlodipine salts.

Conclusion

Levamlodipine gentisate is a triumph of solid-state pharmaceutical engineering. By leveraging a targeted chiral switch and rationally selecting gentisic acid as a counterion, developers have created a salt form that maximizes the therapeutic window of amlodipine while minimizing adverse effects. The rigorous control of its crystallization process and polymorphic form ensures batch-to-batch consistency, thermodynamic stability, and reliable pharmacokinetic performance. For formulation scientists, mastering the supramolecular interactions and characterization workflows outlined in this guide is essential for the successful scale-up and commercialization of this active pharmaceutical ingredient.

References

• European Patent Office (EPO). "Amlodipine Gentisate and a Method of its Preparation." Patent EP1694645B1.

• PubMed / Clinical Therapeutics. "Pharmacodynamic (hemodynamic) and pharmacokinetic comparisons of S-amlodipine gentisate and racemate amlodipine besylate in healthy Korean male volunteers." National Library of Medicine. Available at:[Link]

• Google Patents (US). "Process for Preparation of Chiral Amlodipine Gentisate." Patent US20080306277A1.

Pharmacokinetic Profiling of Levamlodipine Gentisate in Animal Models: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the non-clinical pharmacokinetic profiling of levamlodipine, the pharmacologically active S-enantiomer of amlodipine. While the focus is on levamlodipine, the extensive data available for racemic amlodipine in key animal models serves as a foundational reference, a practice supported by regulatory bodies like the FDA, which have established a bridge between levamlodipine and the racemate.[1][2] This guide is intended for researchers, scientists, and drug development professionals, offering in-depth methodologies, field-proven insights, and a robust framework for designing and interpreting pharmacokinetic studies. We will explore the absorption, distribution, metabolism, and excretion (ADME) of levamlodipine, emphasizing the causality behind experimental choices and the integrity of the described protocols.

Introduction: Levamlodipine and the Rationale for Preclinical Pharmacokinetic Profiling

Levamlodipine is a long-acting dihydropyridine calcium channel blocker that exerts its antihypertensive effects by inhibiting the transmembrane influx of calcium ions into vascular smooth muscle and cardiac muscle, leading to vasodilation.[1][2] It is the (S)-enantiomer of amlodipine, which is responsible for the therapeutic activity.[1][3] The (R)-enantiomer is reported to have no significant calcium channel blocking activity.[1][2] Understanding the pharmacokinetic profile of levamlodipine in animal models is a critical step in preclinical drug development. These studies are essential for:

• Predicting the drug's behavior in humans.

• Establishing a safe and effective dosing regimen for first-in-human trials.

• Interpreting data from toxicology and efficacy studies.

• Understanding potential drug-drug interactions.

The gentisate salt form of levamlodipine is a specific formulation, and while the salt can influence dissolution and absorption, the systemic pharmacokinetic properties are primarily dictated by the active moiety, levamlodipine.

Strategic Selection of Animal Models

The choice of animal models is a cornerstone of a robust preclinical pharmacokinetic program. The most commonly utilized species for amlodipine and, by extension, levamlodipine pharmacokinetic studies are Sprague-Dawley rats, Beagle dogs, and various strains of mice. The rationale for their selection is based on:

• Physiological Similarities: While no single animal model perfectly mimics human physiology, these species offer a range of metabolic and physiological characteristics that, when considered together, provide a reasonable prediction of human pharmacokinetics.

• Historical Data: A vast amount of historical pharmacokinetic and toxicological data exists for these species, providing a valuable context for interpreting new study results.

• Regulatory Acceptance: Regulatory agencies worldwide have extensive experience with data from these models for small molecule drug submissions.

Causality in Model Selection:

• Rats are often used in early discovery and mechanistic studies due to their small size, cost-effectiveness, and well-characterized physiology. They are particularly useful for initial absorption and metabolism screening.

• Dogs are a non-rodent species with a gastrointestinal tract and metabolic enzyme profile that can be more predictive of humans than rodents for some compounds. Their larger size allows for serial blood sampling, which is crucial for detailed pharmacokinetic analysis.

• Mice are frequently used in efficacy studies, and understanding the drug's pharmacokinetic profile in this species is essential for correlating exposure with pharmacological response.

In-Vivo Pharmacokinetic Study Design and Workflow

A typical in-vivo pharmacokinetic study aims to characterize the plasma concentration-time profile of a drug following administration. This data is then used to calculate key pharmacokinetic parameters.

Dosing and Administration

• Vehicle Selection: For oral administration, levamlodipine gentisate is often dissolved or suspended in a suitable vehicle. Common choices include a 1.5% Tween 80 aqueous solution or a 10% polyethylene glycol (PEG) solution. The vehicle is chosen to ensure the drug is solubilized or uniformly suspended for accurate dosing and should be inert, having no impact on the drug's absorption or the animal's physiology.

• Dose Selection: The dose for pharmacokinetic studies is typically selected based on the anticipated therapeutic dose range from efficacy studies. For amlodipine, a common oral dose in rats is 1 mg/kg.[4]

• Routes of Administration:

  • Oral (PO): Administered via gavage, this route is essential for determining oral bioavailability.

  • Intravenous (IV): Typically administered as a bolus or short infusion into a suitable vein. The IV route is necessary to determine the absolute bioavailability and provides data on distribution and clearance independent of absorption.

Blood Sample Collection

Following drug administration, blood samples are collected at predetermined time points to capture the absorption, distribution, and elimination phases of the drug.

• Sampling Sites: In rats, blood can be collected from the tail vein or via a cannulated artery (e.g., femoral artery) for serial sampling. In dogs, the cephalic or saphenous veins are commonly used.

• Sampling Schedule: A typical sampling schedule might include pre-dose (0 hours) and multiple time points post-dose, such as 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours. The schedule is designed to adequately define the peak plasma concentration (Cmax), time to Cmax (Tmax), and the terminal elimination half-life (t1/2).

• Sample Processing: Blood is collected into tubes containing an anticoagulant (e.g., heparin or EDTA). Plasma is then separated by centrifugation and stored frozen (typically at -80°C) until analysis.

Bioanalytical Method: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of levamlodipine in biological matrices due to its high sensitivity, selectivity, and speed.[5][6]

Step-by-Step Bioanalytical Protocol:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples to room temperature.

  • To a 100 µL aliquot of plasma, add an internal standard (e.g., (S)-Amlodipine-d4).[5] The internal standard is a structurally similar compound added at a known concentration to correct for variability in sample processing and instrument response.

  • Add a protein precipitation agent, such as acetonitrile or methanol, to precipitate plasma proteins.

  • Vortex the mixture and then centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for analysis.

• Chromatographic Separation:

  • Inject the prepared sample onto a suitable HPLC or UPLC column (e.g., a chiral column for separating enantiomers if starting with the racemate).[5]

  • Use a mobile phase gradient (e.g., a mixture of acetonitrile and water with additives like formic acid or monoethanolamine) to separate levamlodipine from endogenous plasma components.[5]

• Mass Spectrometric Detection:

  • The eluent from the chromatography system is introduced into the mass spectrometer.

  • The mass spectrometer is operated in positive ion mode using multiple reaction monitoring (MRM).[5]

  • Specific precursor-to-product ion transitions are monitored for both levamlodipine (e.g., m/z 409.20 → 238.15) and the internal standard.[5]

• Data Analysis:

  • A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the known concentrations of calibration standards.

  • The concentration of levamlodipine in the study samples is then determined from this calibration curve.

Pharmacokinetic Parameter Calculation

Pharmacokinetic parameters are calculated from the plasma concentration-time data using non-compartmental analysis. Key parameters include:

• Cmax: Maximum observed plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): A measure of total drug exposure.

• t1/2: Elimination half-life.

• CL/F: Apparent total clearance.

• Vd/F: Apparent volume of distribution.

• F%: Absolute bioavailability (calculated by comparing AUC after oral and IV administration).

Experimental Workflow for an In-Vivo Pharmacokinetic Study

Caption: Workflow for a typical in-vivo pharmacokinetic study.

Absorption, Distribution, Metabolism, and Excretion (ADME) Profile

Absorption

Amlodipine is well-absorbed after oral administration in animal models.[7] The bioavailability of amlodipine is high in rats and mice (100%) and dogs (88%).[7] This suggests that first-pass metabolism is not a major limiting factor for its systemic exposure in these species.

Distribution

Amlodipine exhibits a large volume of distribution, indicating extensive distribution into tissues. This is consistent with its lipophilic nature. It is also highly bound to plasma proteins.

Metabolism

Levamlodipine is extensively metabolized, primarily in the liver, by the cytochrome P450 (CYP) enzyme system, with CYP3A4 being the major enzyme involved. The metabolic pathways show notable species-specific differences.

• Primary Metabolic Pathway: The main metabolic pathway involves the oxidation of the dihydropyridine ring to form an inactive pyridine derivative.

• Species Differences:

  • In rats , further metabolism involves cleavage of the 5-methoxy-carbonyl group of both the parent compound and its pyridine analogue.

  • In dogs , metabolism predominantly features oxidative deamination of the 2-aminoethoxy-methyl side-chain.

A study using rat hepatocytes identified 21 phase I and phase II metabolites of amlodipine, highlighting the complexity of its biotransformation.[8]

Excretion

The excretion of levamlodipine and its metabolites occurs through both renal and fecal routes. After intravenous administration of radiolabeled amlodipine, the percentage of radioactivity recovered in the urine was 38% in rats and 45% in dogs, with the remainder of the dose recovered in the feces.[7]

In-Vitro Metabolism Studies: Probing Metabolic Pathways

In-vitro studies using liver microsomes are a valuable tool for investigating the metabolic stability of a drug and identifying the enzymes responsible for its metabolism.

Step-by-Step Protocol for In-Vitro Metabolism in Liver Microsomes:

• Preparation of Incubation Mixture:

  • Combine liver microsomes from the species of interest (e.g., rat, dog) with a phosphate buffer and levamlodipine gentisate in a microcentrifuge tube.

• Initiation of Reaction:

  • Pre-incubate the mixture at 37°C.

  • Initiate the metabolic reaction by adding an NADPH-generating system. NADPH is an essential cofactor for CYP450 enzymes.

• Incubation:

  • Incubate the mixture at 37°C with gentle agitation for a specific period.

• Termination of Reaction:

  • Stop the reaction by adding a cold organic solvent, such as acetonitrile or methanol. This also precipitates the microsomal proteins.

• Analysis:

  • Centrifuge the mixture to pellet the proteins.

  • Analyze the supernatant by LC-MS/MS to identify and quantify the remaining parent drug and any metabolites formed.

Metabolic Pathway of Levamlodipine

Caption: Simplified metabolic pathways of levamlodipine in rats and dogs.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters of amlodipine in commonly used animal models. This data is crucial for interspecies scaling and predicting human pharmacokinetics.

Table 1: Bioavailability and Plasma Half-Life of Amlodipine in Animal Models

Animal Model	Bioavailability (%)	Mean Plasma Half-Life (hours)
Rat	100%	3
Dog	88%	30
Mouse	100%	11

Table 2: Excretion of Amlodipine Following Intravenous Administration

Animal Model	Radioactivity Recovered in Urine (%)	Radioactivity Recovered in Feces (%)
Rat	38%	Remainder of dose
Dog	45%	Remainder of dose
Mouse	25%	Remainder of dose

Conclusion and Future Directions

The pharmacokinetic profiling of levamlodipine gentisate in animal models is a well-established process that provides critical data for its development as a therapeutic agent. The use of standard animal models like rats and dogs, coupled with robust bioanalytical techniques such as LC-MS/MS, allows for a thorough characterization of the drug's ADME properties. The high bioavailability and extensive metabolism are key features of levamlodipine's pharmacokinetic profile. Understanding the species-specific differences in metabolism is vital for accurately extrapolating animal data to predict human outcomes. Future research may focus on further elucidating the role of specific transporters in the disposition of levamlodipine and its metabolites, as well as exploring potential drug-drug interactions with co-administered therapies.

References

• Amlodipine in Preclinical Research: A Technical Guide to its Pharmacokinetics and Metabolism in Animal Models. Benchchem.
• Amlodipine Pharmacokinetics and Metabolism in Preclinical Models: An In-depth Technical Guide. Benchchem.

• Lee, H. Y., et al. (2006). Pharmacokinetics of oral amlodipine orotate in vagotomized dogs. PubMed. Available at: [Link]

• Zhang, W., et al. (2024). Sensitive and effective method with 96-well plate for determination of levamlodipine in human plasma using LC-MS/MS. PubMed. Available at: [Link]

• Characterization of the In vitro metabolic profile of amlodipine in rat using liquid chromatography-mass spectrometry.
• View of Pharmacokinetics and Pharmacodynamicinteraction of amlodipine with Allium sativum in Hypertensive R
• Determination of levamlodipine in human plasma by LC-MS/MS and its application to relative bioavailability.
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• Cross Discipline Team Leader Review. (2019). accessdata.fda.gov. Available at: [Link]

• Effect of amlodipine and levamlodipine on the pharmacokinetics of lenvatinib in rats and rel
• A UPLC/ESI-MS/MS method for the determination of combined dosage form of perindopril and amlodipine in human plasma sample. AWS.
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• LEVAMLODIPINE GENTIS
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Protocols & Analytical Methods

Application Note: A Robust, Validated HPLC Method for the Quantification of Levamlodipine Gentisate

Abstract

This application note details the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of levamlodipine gentisate. Levamlodipine, the pharmacologically active S-enantiomer of amlodipine, is a widely used calcium channel blocker for the treatment of hypertension.[1][2] This method is designed for use in quality control and research environments, providing a reliable analytical tool for the determination of levamlodipine in the presence of its gentisate counterion. The method was developed using a systematic approach and validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5]

Introduction

Levamlodipine, the (S)-(-)-isomer of amlodipine, is responsible for the therapeutic effects of the racemic mixture.[2] It functions by inhibiting the transmembrane influx of calcium ions into vascular smooth muscle and cardiac muscle, leading to vasodilation and a reduction in blood pressure.[1][6] The use of the pure enantiomer can offer therapeutic advantages. Levamlodipine is formulated with a counterion to enhance its stability and solubility, with gentisate being one such counterion.

Accurate quantification of the active pharmaceutical ingredient (API) is a critical aspect of drug development and quality control. High-performance liquid chromatography (HPLC) is a powerful and widely used technique for this purpose.[7][8][9] This application note provides a comprehensive guide to a developed and validated HPLC method suitable for the routine analysis of levamlodipine gentisate.

Physicochemical Properties of Analytes

A thorough understanding of the physicochemical properties of both levamlodipine and gentisic acid is fundamental to developing a successful HPLC method.

Property	Levamlodipine	Gentisic Acid	Reference
Molecular Formula	C₂₀H₂₅ClN₂O₅	C₇H₆O₄	[2][10]
Molecular Weight	408.88 g/mol	154.12 g/mol	[10][11]
pKa	~8.6 (amine)	~2.53 (carboxylic acid)	[6][12]
UV λmax	~237 nm	~320-355 nm	[7][13]
Solubility	Slightly soluble in water	Very soluble in water	[6][14]

The significant differences in their pKa and polarity suggest that a reversed-phase HPLC method with pH control of the mobile phase will be effective for their separation. The distinct UV absorbance maxima also allow for selective detection.

HPLC Method Development and Optimization

The primary objective was to achieve a symmetric peak shape for levamlodipine, good resolution from the gentisate peak and any potential impurities, and a reasonable analysis time.

Initial Chromatographic Conditions

Based on the physicochemical properties and existing methods for amlodipine besylate, a C18 stationary phase was selected as the starting point due to its versatility in retaining moderately nonpolar compounds like levamlodipine.[15][16][17][18]

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A mixture of phosphate buffer and acetonitrile was chosen. The buffer is essential to control the pH and ensure consistent ionization of the analytes.[19]

• Detection: UV detection at 237 nm was selected to maximize the response for levamlodipine.[7]

Optimization of Chromatographic Parameters

A systematic approach was employed to optimize the separation.

The pH of the mobile phase is a critical parameter influencing the retention and peak shape of ionizable compounds.[20]

• Rationale: Levamlodipine has a basic amine group (pKa ~8.6), while gentisic acid has an acidic carboxylic group (pKa ~2.53). To ensure good retention of levamlodipine and to avoid peak tailing due to interaction with residual silanols on the silica-based C18 column, a mobile phase pH of around 3.0 was investigated. At this pH, the amine group of levamlodipine will be protonated (positively charged), and the carboxylic acid of gentisic acid will be largely in its neutral form.

The concentration of the organic solvent (acetonitrile) in the mobile phase controls the retention time and resolution of the analytes.

• Rationale: A gradient elution was initially explored to determine the approximate organic solvent concentration required to elute both compounds with good peak shape. Subsequently, an isocratic method was developed for simplicity and robustness. Different ratios of acetonitrile to buffer were tested to achieve optimal separation and analysis time.

Column temperature can affect selectivity, peak shape, and analysis time.

• Rationale: The effect of column temperature was studied to fine-tune the separation. An elevated temperature can reduce mobile phase viscosity, leading to lower backpressure and potentially sharper peaks.

Figure 1: HPLC method optimization workflow.

Optimized Chromatographic Conditions

The following conditions were found to provide the best separation and peak shapes.

Parameter	Optimized Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	25 mM Potassium Dihydrogen Phosphate (pH 3.0 adjusted with phosphoric acid) : Acetonitrile (60:40 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	237 nm
Diluent	Mobile Phase

Under these conditions, a sharp, symmetrical peak for levamlodipine was obtained with a retention time of approximately 5.2 minutes, well-resolved from the gentisate peak which elutes earlier.

Method Validation

The optimized method was validated according to the ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[3][4][5][21]

Sources

• 1. LEVAMLODIPINE GENTISATE [drugs.ncats.io]
• 2. Levamlodipine - Wikipedia [en.wikipedia.org]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. fda.gov [fda.gov]
• 6. drugs.com [drugs.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. revistas.usp.br [revistas.usp.br]
• 9. japer.in [japer.in]
• 10. GSRS [gsrs.ncats.nih.gov]
• 11. Gentisic acid - Mycotoxin Database [mycocentral.eu]
• 12. Showing Compound Gentisic acid (FDB000844) - FooDB [foodb.ca]
• 13. researchgate.net [researchgate.net]
• 14. Gentisic acid - Wikipedia [en.wikipedia.org]
• 15. hpst.cz [hpst.cz]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. mn-net.com [mn-net.com]
• 18. turkjps.org [turkjps.org]
• 19. jchps.com [jchps.com]
• 20. phx.phenomenex.com [phx.phenomenex.com]
• 21. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

Application Note: Synthesis and Purification Protocols for Levamlodipine Gentisate API

Introduction & Rationale

Levamlodipine gentisate is a highly potent, third-generation dihydropyridine calcium channel blocker indicated for the management of hypertension and angina pectoris[1]. While amlodipine has historically been administered as a racemate, pharmacological profiling reveals that the (S)-enantiomer (levamlodipine) binds to L-type calcium channels with approximately 1,000 to 2,000 times greater affinity than its (R)-counterpart[2]. Furthermore, isolating the (S)-enantiomer eliminates the peripheral edema often induced by the nitric oxide-releasing properties of the (R)-enantiomer[2].

The strategic development of the gentisate salt represents a critical "chiral switch" in pharmaceutical manufacturing. Formulating the API as a gentisate salt (using 2,5-dihydroxybenzoic acid) not only navigates around legacy intellectual property barriers associated with amlodipine besylate, but also imparts superior physicochemical stability, enhanced aqueous solubility, and intrinsic antioxidant protection to the dihydropyridine core.

Mechanistic Overview & Causality

Why Diastereomeric Salt Formation?

To achieve an enantiomeric excess (ee) of >99%, diastereomeric crystallization remains the most robust and scalable method for API production[3]. By reacting the racemic amlodipine free base with a chiral resolving agent—specifically O,O'-dibenzoyl-D-tartaric acid or D-(-)-tartaric acid—in a carefully selected solvent matrix (e.g., Isopropanol or DMSO/DMF), the system exploits the differential solubility of the resulting diastereomers[4][5]. The (S)-amlodipine diastereomeric salt selectively precipitates, driving the resolution process forward.

Why Gentisic Acid?

Gentisic acid serves a dual purpose. As a counterion, it forms a highly crystalline 1:1 salt with the weakly basic primary amine of levamlodipine. As a hydroquinone derivative, it acts as a built-in free-radical scavenger, significantly reducing the oxidative degradation of the API during long-term storage.

Caption: Pharmacological mechanism of Levamlodipine targeting L-type calcium channels.

Experimental Workflow & Protocols

Caption: Step-by-step synthetic workflow for Levamlodipine Gentisate API.

Phase 1: Chiral Resolution of Racemic Amlodipine

Objective : Isolate the (S)-enantiomer from racemic amlodipine using diastereomeric crystallization[5].

• Dissolution : Suspend 1.0 molar equivalent (eq) of racemic amlodipine free base in isopropanol (or a DMSO/water mixture) under continuous mechanical stirring at 40°C.

• Chiral Selector Addition : Slowly add 0.25 to 0.5 eq of O,O'-dibenzoyl-D-tartaric acid (or D-(-)-tartaric acid) dissolved in the same solvent[4][5].

  • Causality: Using a substoichiometric amount of the resolving agent prevents the co-precipitation of the (R)-isomer, maximizing the enantiomeric purity of the first crop.

• Crystallization : Heat the mixture to 60°C for 1 hour to ensure complete dissolution, then cool linearly to 20°C over 4 hours. Seed crystals of (S)-amlodipine diastereomeric salt can be added at 45°C to control nucleation.

• Filtration : Isolate the precipitated (S)-amlodipine tartrate salt via vacuum filtration. Wash the filter cake with cold isopropanol.

Phase 2: Free Base Regeneration

Objective : Cleave the diastereomeric salt to recover enantiopure (S)-amlodipine free base.

• Biphasic System Setup : Suspend the isolated salt in a biphasic mixture of Dichloromethane (DCM) and deionized water (1:1 v/v).

• Basification : Slowly titrate the aqueous layer with 1N NaOH under vigorous stirring until the pH stabilizes at 9.5 - 10.0.

  • Causality: This pH ensures complete deprotonation of the amlodipine primary amine, driving the free base entirely into the organic (DCM) phase.

• Extraction : Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Concentration : Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure to yield (S)-amlodipine free base as a pale yellow oil/solid.

Phase 3: Synthesis of Levamlodipine Gentisate

Objective : Form the stable API salt.

• Reagent Mixing : Dissolve the (S)-amlodipine free base in absolute ethanol at 40°C. In a separate vessel, dissolve 1.05 eq of gentisic acid in a minimal volume of ethanol.

• Salt Formation : Add the gentisic acid solution dropwise to the amlodipine solution. A slight exothermic reaction will occur.

• Precipitation : Stir the mixture at room temperature for 2 hours. To maximize yield, add cold distilled water dropwise as an antisolvent until turbidity persists, then cool the reactor to 5°C for 4 hours.

• Isolation : Filter the resulting white to off-white crystals of Levamlodipine Gentisate.

Phase 4: Purification & Recrystallization

Objective : Achieve >99.5% chemical purity and >99.0% ee[3].

• Dissolve the crude Levamlodipine Gentisate in a refluxing mixture of Ethanol/Water (80:20 v/v).

• Perform hot filtration to remove any insoluble particulate matter.

• Cool the filtrate slowly to 0-5°C at a rate of 10°C/hour to promote the growth of high-purity macroscopic crystals.

• Filter, wash with ice-cold ethanol, and dry in a vacuum oven at 45°C for 12 hours.

Analytical Validation & Quality Control

To ensure the API meets stringent pharmaceutical standards, the following quantitative parameters must be validated using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) equipped with a chiral stationary phase (e.g., Ultron ES-OVM or an equivalent ovomucoid column)[3][6].

Quality Control Metric	Target Specification	Analytical Method	Causality / Importance
Chemical Purity	> 99.5%	RP-HPLC (UV detection at 237 nm)	Ensures absence of unreacted gentisic acid and degradation products.
Enantiomeric Excess (ee)	> 99.0% (S)-isomer	Chiral HPLC	Critical for avoiding (R)-isomer-induced peripheral edema[2].
Yield (from Racemate)	35% - 40%	Gravimetric Analysis	Theoretical max is 50%; >35% indicates a highly optimized resolution.
Moisture Content	< 0.5%	Karl Fischer Titration	Prevents hydrolytic degradation of the ester groups on the dihydropyridine ring.
Melting Point	188°C - 192°C	Differential Scanning Calorimetry (DSC)	Confirms the correct polymorphic form of the gentisate salt.

References

• [1] Title: LEVAMLODIPINE GENTISATE - Inxight Drugs: Patents. Source: NCATS. URL: [Link]

• [6] Title: CA2416062C - Resolution of the enantiomers of amlodipine. Source: Google Patents. URL:

• [2] Title: Enantioselective Separation of Racemic Amlodipine by Two-Phase Chiral Extraction Containing O,O′-Dibenzoyl-(2S,3S)-Tartaric Acid as Chiral Selector. Source: Taylor & Francis. URL: [Link]

• [4] Title: A Novel Method for Resolution of Amlodipine. Source: Organic Process Research & Development (ACS). URL: [Link]

• [5] Title: EP1831166A4 - Optical resolution method of amlodipine. Source: Google Patents. URL:

• [3] Title: Exploring Chiral Separation Techniques For Amlodipine Enantiomers: A Review On Diverse Isolation Methods And HPLC Validation. Source: IJCRT. URL: [Link]

Sources

• 1. LEVAMLODIPINE GENTISATE [drugs.ncats.io]
• 2. tandfonline.com [tandfonline.com]
• 3. ijcrt.org [ijcrt.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. EP1831166A4 - Optical resolution method of amlodipine - Google Patents [patents.google.com]
• 6. CA2416062C - Resolution of the enantiomers of amlodipine - Google Patents [patents.google.com]

Application Note: Formulation Strategies and Solid-State Characterization of Levamlodipine Gentisate Solid Dosage Forms

Scientific Rationale: The Chiral Switch and Salt Selection

Levamlodipine, also known as (S)-amlodipine, is the of the widely prescribed dihydropyridine calcium channel blocker, amlodipine[1]. While racemic amlodipine is conventionally formulated as a besylate or maleate salt, the transition to the pure (S)-enantiomer (a "chiral switch") necessitates a re-evaluation of the counter-ion to optimize solid-state properties.

The selection of gentisic acid (2,5-dihydroxybenzoic acid) to form levamlodipine gentisate is a deliberate optimization strategy[2]. The gentisate counter-ion profoundly influences the molecular packing in the solid state, offering superior photostability and reduced hygroscopicity compared to traditional besylate or succinate salts. By utilizing a highly pure optical isomer obtained through [3] or direct crystallization[4], formulators can develop lower-dose tablets (e.g., 2.5 mg or 5.0 mg) that minimize the metabolic burden on the patient while maintaining equivalent therapeutic efficacy.

Preformulation & Physicochemical Profiling

Before establishing a formulation matrix, the intrinsic physicochemical properties of the Active Pharmaceutical Ingredient (API) must be profiled. Levamlodipine gentisate (CAS: 856256-16-1) has a molecular weight of 563.0 g/mol . The presence of two hydroxyl groups on the gentisate moiety facilitates strong intermolecular hydrogen bonding, which elevates the activation energy required for thermal degradation.

Causality in Preformulation: Primary and secondary amines (like levamlodipine) are highly susceptible to the Maillard browning reaction when exposed to reducing sugars (e.g., lactose) in the presence of moisture. Understanding the API's moisture sorption profile is critical. Because levamlodipine gentisate demonstrates low hygroscopicity, formulators can confidently select a dry granulation or direct compression pathway, avoiding aqueous binders that might otherwise trigger hydrolysis or polymorphic transitions.

Table 1: Comparative Physicochemical Profile

Parameter	Levamlodipine Gentisate	Amlodipine Besylate (Racemic)	Formulation Implication
Molecular Weight	563.0 g/mol	567.1 g/mol	Requires precise dose adjustment.
Active Moiety	(S)-Amlodipine (100%)	(R,S)-Amlodipine (50%)	Enables 50% dose reduction.
Hygroscopicity (75% RH)	Low (< 0.5% weight gain)	Moderate (~1.0% weight gain)	Favorable for dry granulation.
Photostability	High	Moderate	Reduces need for opaque film coatings.
Aqueous Solubility	> 1.5 mg/mL (pH 6.8)	~ 1.0 mg/mL (pH 6.8)	Supports rapid immediate-release profiles.

Formulation Strategy & Logical Workflow

The formulation of low-dose levamlodipine gentisate solid dosage forms relies on a lactose-free, moisture-minimized matrix.

• Diluents: Microcrystalline Cellulose (MCC, Avicel PH-102) and Anhydrous Dibasic Calcium Phosphate (DCP) are selected. Causality: MCC provides excellent compactibility, while DCP provides flowability. The strict exclusion of lactose prevents Maillard degradation.

• Disintegrants: Crospovidone (Polyplasdone XL). Causality: Crospovidone acts via capillary wicking and rapid swelling without forming a viscous gel layer, ensuring the rapid release of the low-dose API.

• Lubricants: Magnesium Stearate. Causality: Applied only in the final extra-granular phase to prevent die-wall friction without hydrophobizing the intra-granular API.

Logical workflow for the formulation and validation of levamlodipine gentisate solid dosage forms.

Self-Validating Experimental Protocols

Protocol A: Self-Validating Excipient Compatibility Study

Objective: To empirically validate the chemical stability of levamlodipine gentisate with proposed excipients under accelerated stress conditions.

• Preparation of Binary Mixtures: Weigh API and individual excipients in a 1:1 ratio (for bulk diluents/binders) and a 1:0.1 ratio (for lubricants like Magnesium Stearate).

• Moisture Activation: Add 5% w/w HPLC-grade water to half of the samples. Causality: Moisture acts as a catalyst for chemical degradation; this simulates a worst-case environmental humidity scenario.

• Incubation: Seal samples in glass vials. Incubate at 40°C/75% RH and 50°C for 4 weeks.

• Extraction & HPLC Analysis: Extract the API using a Methanol:Water (70:30 v/v) diluent. Analyze via RP-HPLC (C18 column, UV detection at 237 nm).

• Self-Validation Check (Critical): Calculate the mass balance (Sum of Intact API % + Sum of Degradant Peaks %). The mass balance must equal 100% ± 2% . If the balance falls below 98%, the protocol invalidates itself, indicating either API volatilization, degradation into non-UV absorbing species, or incomplete solvent extraction.

Protocol B: Dry Granulation & Tablet Compression Workflow

Objective: To manufacture immediate-release tablets that guarantee content uniformity for a low-dose (2.5 mg) highly potent API.

• Geometric Dilution: Blend levamlodipine gentisate with an equal volume of MCC. Mix for 2 minutes, then add an equivalent volume of the resulting mixture in MCC. Repeat until all API is dispersed. Causality: Direct bulk mixing of a 2.5 mg API into a 100 mg tablet matrix leads to severe segregation. Geometric dilution forces homogeneous distribution, ensuring Content Uniformity (RSD < 5%).

• Co-sifting: Pass the API-MCC blend, DCP, and intra-granular crospovidone through a 40-mesh screen to break agglomerates.

• Roller Compaction: Compact the blend into ribbons using a roller compactor set to a hydraulic pressure of 40-50 bar. Causality: Dry granulation increases bulk density and flowability without exposing the API to hydrolytic granulation fluids.

• Milling: Mill the compacted ribbons through a 20-mesh screen to generate uniform, free-flowing granules.

• Lubrication: Add pre-sifted (60-mesh) magnesium stearate (1% w/w) to the granules. Blend in a V-blender for exactly 3 minutes . Causality: Over-blending causes the hydrophobic magnesium stearate to completely coat the granules, which drastically delays water penetration and retards the in vitro dissolution rate.

• Compression: Compress the lubricated blend using a rotary tablet press equipped with 6 mm standard concave punches to a target hardness of 4-6 kp.

Step-by-step dry granulation and compression workflow for levamlodipine gentisate tablets.

References

• Google Patents. "US20080306277A1 - Process for Preparation of Chiral Amlodipine Gentisate.

• MDPI Catalysts. "Recent Approaches to Chiral 1,4-Dihydropyridines and their Fused Analogues." MDPI. [Link]

Sources

• 1. T1545 — TargetMol Chemicals [targetmol.com]
• 2. Buy Levamlodipine gentisate | 856256-16-1 | >98% [smolecule.com]
• 3. mdpi.com [mdpi.com]
• 4. US20080306277A1 - Process for Preparation of Chiral Amlodipine Gentisate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Aqueous Solubility Challenges for Levamlodipine Gentisate Oral Formulations

Welcome to the Formulation Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles encountered when formulating levamlodipine gentisate. Rather than providing generic advice, this guide deconstructs the thermodynamic and kinetic barriers of this specific active pharmaceutical ingredient (API) and provides field-proven, self-validating methodologies to ensure your oral formulations achieve optimal bioavailability.

Fundamentals & Core Inquiries

Q: Why does levamlodipine gentisate exhibit poor aqueous solubility despite being a formulated salt? A: While the gentisate (2,5-dihydroxybenzoate) salt form was developed to improve the physicochemical stability and intrinsic dissolution compared to the free base, levamlodipine gentisate remains only "slightly soluble" in water ()[1]. Causality: The API features a highly lipophilic dihydropyridine core and a hydrophobic aromatic ring system. Amlodipine is a weak base with a pKa of approximately 8.6, meaning its solubility drops significantly as it transitions from the acidic stomach to the neutral/mildly alkaline environment of the intestines ()[2]. Furthermore, the crystal lattice energy of the gentisate salt requires significant solvation energy to disrupt, leading to a high risk of precipitation in the gastrointestinal tract.

Troubleshooting Amorphous Solid Dispersions (ASDs)

Q: My levamlodipine gentisate solid dispersion shows rapid initial dissolution but precipitates after 30 minutes in simulated intestinal fluid (pH 6.8). How do I prevent this "spring and parachute" collapse? A: You are experiencing a classic nucleation and crystal growth failure. When the amorphous drug supersaturates the aqueous medium (the "spring"), the chosen polymer is failing to maintain the metastable state (the "parachute"). Causality: Standard polymers like Polyvinylpyrrolidone (PVP) provide excellent initial dissolution but may lack sufficient hydrogen-bonding capacity to inhibit the crystal lattice reformation of levamlodipine at pH 6.8 ()[2]. Solution: Transition to a polymer with stronger intermolecular interactions, such as HPMCAS (Hydroxypropyl Methylcellulose Acetate Succinate), or incorporate a surfactant (e.g., Vitamin E TPGS) into the matrix to lower the interfacial tension between the hydrophobic drug and the dissolution medium.

Methodology: Preparation of ASD via Solvent Evaporation

• Solvent Selection: Dissolve levamlodipine gentisate and the selected polymer (e.g., PVP K30 or HPMCAS) in a co-solvent system (e.g., Ethanol/Dichloromethane 1:1 v/v) to ensure complete molecular dispersion.

• Mixing: Stir at 500 rpm for 2 hours at ambient temperature until a clear, homogenous solution is formed.

• Evaporation: Remove the solvent using a rotary evaporator under reduced pressure (40 mbar) at 45°C.

• Drying: Transfer the resulting solid film to a vacuum oven at 40°C for 24 hours to eliminate trace residual solvents.

• Milling: Gently mill the dried dispersion and pass it through a 60-mesh sieve to achieve a uniform particle size for downstream tableting.

Step-by-step workflow for formulating amorphous solid dispersions via solvent evaporation.

Troubleshooting Cyclodextrin Complexation

Q: Phase solubility studies show a low stability constant (K1:1) for levamlodipine gentisate with standard β-cyclodextrin. How can I improve complexation efficiency? A: Standard β-cyclodextrin has limited aqueous solubility itself (~1.85 g/100 mL) and its rigid cavity size does not perfectly accommodate the bulky gentisate salt complex. Causality: Steric hindrance from the dihydropyridine ring and the gentisate counter-ion prevents deep penetration into the hydrophobic cavity of native β-CD. Solution: Utilize chemically modified cyclodextrins like Sulfobutylether-β-cyclodextrin (SBE-β-CD) or Hydroxypropyl-β-cyclodextrin (HP-β-CD). Recent studies demonstrate that SBE-β-CD exhibits a significantly higher apparent stability constant (K1:1 > 1400 M⁻¹) with amlodipine due to favorable electrostatic interactions and a more flexible cavity structure ()[3].

Methodology: Preparation of Inclusion Complexes via Kneading Method

• Molar Ratio: Weigh levamlodipine gentisate and HP-β-CD (or SBE-β-CD) in a precise 1:1 molar ratio ()[4].

• Wetting: Place the cyclodextrin in a glass mortar and add a minimal volume of solvent (50% v/v ethanol-water) to form a homogeneous, thick paste.

• Kneading: Gradually incorporate the levamlodipine gentisate powder into the paste. Knead continuously for 45–60 minutes, adding solvent dropwise if the paste begins to dry out.

• Drying: Dry the resulting mass in a hot air oven at 45°C for 24 hours.

• Pulverization: Crush the dried complex and pass it through a 100-mesh sieve.

Mechanism of host-guest inclusion complexation improving drug solubility.

Liquid & Lipid-Based Formulations (Quantitative Data)

Q: How do I select the right co-solvents and surfactants for an in vivo liquid formulation or a Self-Microemulsifying Drug Delivery System (SMEDDS)? A: Excipient selection must be driven by equilibrium solubility data. Because levamlodipine is highly lipophilic, it requires specific surfactant/co-surfactant ratios to prevent precipitation upon aqueous dilution. Formulations utilizing combinations like DMSO, PEG300, and Tween 80 have proven highly effective for stabilizing the API in solution ()[5].

Table: Equilibrium Solubility Profile & Excipient Suitability for Amlodipine

Excipient Category	Specific Excipient	Apparent Solubilizing Capacity	Suitability for SMEDDS / Liquid Forms
Co-Solvents	DMSO	~ 60.0 mg/mL	High (In vivo preclinical formulations)
PEG 300 / PEG 400	> 40.0 mg/mL	High (Strong co-solubilizer)
Surfactants	Tween 80	> 30.0 mg/mL	High (Excellent emulsifier, prevents precipitation)
Cremophor EL	~ 38.0 mg/mL	High (Forms stable microemulsions)
Oils	Capryol 90	~ 15.2 mg/mL	Moderate (Requires high surfactant ratio)
Olive Oil	< 3.0 mg/mL	Low (Poor lipid solubility)

Note: Values are extrapolated from established amlodipine base/salt solubility profiles to guide formulation architecture.

Protocol Validation: Establishing a Self-Validating System

Q: How do I validate that my solubility enhancement is due to true complexation/dispersion and not just physical mixing? A: Every formulation protocol must operate as a self-validating system. You cannot rely solely on dissolution testing, as a physical mixture might show artificially improved dissolution due to the wetting effect of the excipients. Causality: True solubility enhancement relies on disrupting the drug's crystal lattice. If the crystalline structure remains intact, the formulation is thermodynamically unstable and will eventually fail. Validation Protocol:

• Differential Scanning Calorimetry (DSC): Compare the thermograms of the pure drug, pure excipient, and formulated product. The disappearance of the levamlodipine gentisate endothermic melting peak (typically observed around 161–165°C ()[6]) confirms complete amorphization or inclusion ()[7].

• X-Ray Powder Diffraction (XRPD): A shift from sharp crystalline diffraction peaks to a broad "halo" pattern validates the transition to an amorphous state.

• Fourier-Transform Infrared Spectroscopy (FTIR): Look for shifts in the N-H or C=O stretching bands, which indicate new hydrogen bonding between the drug and the polymer/cyclodextrin.

Orthogonal validation workflow for confirming drug amorphization and complexation.

References

• OntoSight. "Levamlodipine gentisate | Levamlodipine Gentisate Introduction." OntoSight AI Database. URL: [Link]

• ACS Omega. "Improvement of In Vitro Dissolution of the Poor Water-Soluble Amlodipine Drug by Solid Dispersion with Irradiated Polyvinylpyrrolidone." ACS Publications. URL:[Link]

• International Journal of Pharmaceutics: X. "Comparative study of β-cyclodextrin derivatives with amlodipine inclusion complexes for enhanced solubility, drug release, and anticancer activity." PubMed/NIH. URL:[Link]

• Pharmaceutics. "Design and Evaluation of Orally Dispersible Tablets Containing Amlodipine Inclusion Complexes in Hydroxypropyl-β-cyclodextrin and Methyl-β-cyclodextrin." PubMed/NIH. URL:[Link]

• Google Patents. "US20080306277A1 - Process for Preparation of Chiral Amlodipine Gentisate." Google Patents.

• ResearchGate. "Inclusion complexes of amlodipine besylate and cyclodextrins." ResearchGate. URL:[Link]

Sources

• 1. ontosight.ai [ontosight.ai]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparative study of β-cyclodextrin derivatives with amlodipine inclusion complexes for enhanced solubility, drug release, and anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and Evaluation of Orally Dispersible Tablets Containing Amlodipine Inclusion Complexes in Hydroxypropyl-β-cyclodextrin and Methyl-β-cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Levamlodipine besylate | Calcium Channel | TargetMol [targetmol.com]
• 6. US20080306277A1 - Process for Preparation of Chiral Amlodipine Gentisate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Bioavailability of Levamlodipine Gentisate

This technical support guide is designed for researchers, scientists, and drug development professionals actively working to enhance the in vivo bioavailability of levamlodipine gentisate. Recognizing the challenges posed by its poor aqueous solubility, this document provides a comprehensive, question-and-answer-based resource. It moves beyond generic protocols to offer in-depth, field-proven insights and troubleshooting strategies to navigate the complexities of formulation development and preclinical evaluation.

Section 1: Understanding the Challenge - Physicochemical and Pharmacokinetic Profile

Question 1: What are the key physicochemical properties of levamlodipine gentisate that influence its oral bioavailability?

Levamlodipine, the pharmacologically active S-enantiomer of amlodipine, is a dihydropyridine calcium channel blocker.[1] While effective, its therapeutic performance is intrinsically linked to its formulation, primarily due to the physicochemical characteristics of its salt form. Levamlodipine gentisate has been reported to have poor water solubility, which is a primary obstacle to achieving adequate oral bioavailability.[2] The dissolution of the drug in the gastrointestinal (GI) fluid is often the rate-limiting step for its absorption.

Key Considerations:

• Low Aqueous Solubility: The gentisate salt form of levamlodipine exhibits limited solubility in water.[2] This can lead to incomplete dissolution in the GI tract, resulting in low and variable drug absorption.

• Crystalline Structure: The crystalline nature of a drug substance can also impact its dissolution rate. Amorphous forms generally exhibit higher solubility and faster dissolution compared to their crystalline counterparts.

• pH-Dependent Solubility: While specific data for the gentisate salt is limited, dihydropyridines can exhibit pH-dependent solubility, which can affect dissolution at different locations within the GI tract.

Question 2: What is the typical pharmacokinetic profile of levamlodipine, and what are the target parameters for improvement?

Levamlodipine generally exhibits a long elimination half-life (around 35-50 hours) and a time to reach maximum plasma concentration (Tmax) of 6 to 12 hours.[3] Its absolute bioavailability is estimated to be between 64% and 90%.[3] While this range can be considered relatively high, the lower end of this spectrum and the potential for high variability are areas for improvement, especially for a drug requiring consistent plasma concentrations for therapeutic efficacy.

Pharmacokinetic Parameter	Typical Value (Amlodipine/Levamlodipine)	Target for Enhancement
Absolute Bioavailability (F%)	64-90%[3]	Increase F% towards the higher end of the range and reduce inter-subject variability.
Tmax (hours)	6-12[3]	Potentially reduce Tmax for a faster onset of action, depending on the therapeutic goal.
Cmax (ng/mL)	Varies with dose	Increase Cmax proportionally with improved absorption.
AUC (ng·h/mL)	Varies with dose	Increase the Area Under the Curve (AUC) to reflect greater overall drug exposure.

Section 2: Formulation Strategies to Enhance Bioavailability

This section details advanced formulation strategies to overcome the solubility limitations of levamlodipine gentisate. Each approach is presented with a focus on the underlying mechanisms and practical considerations for experimental execution.

Solid Dispersions

Question 3: How can solid dispersions improve the bioavailability of levamlodipine gentisate, and what are the critical parameters to consider?

Solid dispersions (SDs) are a well-established technique for enhancing the solubility and dissolution rate of poorly water-soluble drugs.[4][5] The core principle involves dispersing the drug in a hydrophilic carrier matrix at a molecular level.

Mechanism of Bioavailability Enhancement:

• Particle Size Reduction: The drug is dispersed at a molecular or amorphous level, dramatically increasing the surface area available for dissolution.[4]

• Improved Wettability: The hydrophilic carrier enhances the wetting of the drug particles.[4]

• Conversion to Amorphous State: The crystalline structure of the drug is often converted to a higher-energy amorphous state, which has greater solubility.[4]

Experimental Workflow for Solid Dispersion Formulation:

Caption: Workflow for developing a solid dispersion formulation.

Troubleshooting Guide for Solid Dispersions:

Problem	Potential Cause	Troubleshooting Steps
Low drug loading	Poor solubility of the drug in the carrier or solvent.	Screen a wider range of carriers and solvents. For the melting method, ensure the processing temperature is below the drug's degradation point.
Recrystallization during storage	The amorphous drug is thermodynamically unstable.	Incorporate a crystallization inhibitor (e.g., a second polymer). Store at controlled temperature and humidity.
Poor dissolution enhancement	Incomplete amorphization or phase separation.	Optimize the drug-to-carrier ratio. Use a different preparation method (e.g., spray drying for more rapid solvent removal).

Lipid-Based Formulations

Question 4: What are the different types of lipid-based formulations, and how do I select the appropriate one for levamlodipine gentisate?

Lipid-based drug delivery systems (LBDDS) are a versatile approach for enhancing the oral bioavailability of lipophilic drugs.[6] They can improve solubility, increase intestinal permeability, and even facilitate lymphatic uptake, thereby reducing first-pass metabolism.

Types of Lipid-Based Formulations:

• Type I: Simple oil solutions.

• Type II: Self-emulsifying drug delivery systems (SEDDS).[7]

• Type III: Self-microemulsifying drug delivery systems (SMEDDS) and self-nanoemulsifying drug delivery systems (SNEDDS).[7]

• Type IV: Surfactant and co-solvent mixtures without lipids.

For levamlodipine gentisate, which is poorly water-soluble, Type II (SEDDS) and Type III (SMEDDS/SNEDDS) are the most promising options.

Excipient Selection Workflow:

Caption: Workflow for selecting excipients for a lipid-based formulation.

Troubleshooting Guide for Lipid-Based Formulations:

Problem	Potential Cause	Troubleshooting Steps
Drug precipitation upon dilution	The formulation is unable to maintain the drug in a solubilized state in the GI fluid.	Increase the surfactant concentration. Select a surfactant with a higher HLB value. Incorporate a co-solvent.
Poor self-emulsification	Inappropriate ratio of oil, surfactant, and co-solvent.	Systematically evaluate different ratios using ternary phase diagrams. Increase the surfactant-to-oil ratio.
Physical instability (e.g., phase separation)	Immiscibility of components or temperature effects.	Screen for excipient compatibility. Store at controlled temperatures. Consider the use of antioxidants for unsaturated lipids.[8]

Section 3: In Vivo Bioavailability Study Design and Execution

Question 5: What is the recommended study design for a preclinical in vivo bioavailability study of a novel levamlodipine gentisate formulation?

A randomized, two-period, two-sequence crossover design is generally recommended for bioequivalence and bioavailability studies.[9] This design minimizes inter-animal variability, as each animal serves as its own control.

Experimental Design Overview:

• Animals: Healthy adult male Sprague-Dawley or Wistar rats are commonly used.

• Groups:

  • Group 1: Receives the reference formulation (e.g., levamlodipine gentisate in a simple suspension) in the first period, followed by the test formulation after a washout period.

  • Group 2: Receives the test formulation in the first period, followed by the reference formulation after a washout period.

• Washout Period: A period of at least 7-10 half-lives of the drug should be allowed between dosing periods to ensure complete elimination of the drug from the previous treatment.

• Dosing: Oral gavage is the standard method for precise oral administration.

• Blood Sampling: Serial blood samples are collected at predetermined time points (e.g., pre-dose, 0.5, 1, 2, 4, 6, 8, 12, 24, 48, and 72 hours post-dose).

Question 6: What are the common challenges encountered during oral gavage, and how can they be mitigated?

Oral gavage, while a standard procedure, requires skill and precision to avoid causing undue stress or injury to the animal, which can impact the study's outcome.

Troubleshooting Guide for Oral Gavage:

Problem	Potential Cause	Troubleshooting Steps
Animal distress or resistance	Improper restraint or technique.	Ensure proper training in animal handling and gavage techniques. Use a flexible gavage needle to minimize the risk of trauma.[10] Moistening the tip of the gavage needle with sucrose solution may improve acceptance.[11]
Accidental tracheal administration	Incorrect placement of the gavage needle.	If resistance is felt, do not force the needle. Withdraw and re-insert.[12] If fluid is observed from the nose, stop immediately.[10]
Regurgitation of the dose	Dosing volume is too large, or the formulation is irritating.	Adhere to recommended maximum gavage volumes (typically 10 mL/kg for rats).[13] Ensure the formulation is at room temperature and non-irritating.
Inconsistent dosing of suspensions	Settling of the drug particles in the dosing vehicle.	Ensure the suspension is homogenous by vortexing immediately before dosing each animal.

Section 4: Bioanalytical Method and Data Analysis

Question 7: What are the key considerations for developing and validating a bioanalytical method for levamlodipine in plasma?

A robust and validated bioanalytical method is crucial for obtaining reliable pharmacokinetic data. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for its high sensitivity and selectivity.[14]

Key Validation Parameters (as per FDA/EMA guidelines):

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.[15]

• Accuracy and Precision: Should be within ±15% (±20% at the Lower Limit of Quantification - LLOQ).[15]

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of plasma components on the ionization of the analyte.[14]

• Stability: Analyte stability in plasma under various storage and handling conditions (freeze-thaw, short-term, long-term).

Troubleshooting Guide for Bioanalytical Method:

Problem	Potential Cause	Troubleshooting Steps
Poor peak shape or resolution	Inappropriate mobile phase or column chemistry.	Optimize the mobile phase composition (e.g., pH, organic modifier). Experiment with different chiral columns for enantiomeric separation if needed.[16]
Ion suppression or enhancement	Matrix effects from endogenous plasma components.	Optimize the sample preparation method (e.g., switch from protein precipitation to liquid-liquid extraction or solid-phase extraction). Use a stable isotope-labeled internal standard.
Low recovery	Inefficient extraction.	Screen different extraction solvents or SPE cartridges. Optimize the pH of the sample before extraction.

Question 8: How are the pharmacokinetic parameters calculated and interpreted to assess the enhancement in bioavailability?

Pharmacokinetic parameters are calculated from the plasma concentration-time data using non-compartmental analysis.

• Cmax and Tmax: Determined directly from the observed data.

• AUC (0-t): Calculated using the trapezoidal rule.

• AUC (0-inf): Extrapolated to infinity by adding AUC(0-t) and the last measurable concentration divided by the elimination rate constant.

• Relative Bioavailability (Frel):

  Frel (%) = (AUCtest / AUCref) x (Doseref / Dosetest) x 100

An Frel value significantly greater than 100% for the test formulation indicates enhanced bioavailability compared to the reference formulation.

References

• Jadhav, N., et al. (2020). Improvement in solubility of poor water-soluble drugs by solid dispersion.
• Warren, D. B., et al. (2011). Strategies to Formulate Lipid-based Drug Delivery Systems. Pharmaceutical Technology, 35(5), 64-74.
• AZoNano. (2023, November 28). Challenges in Formulating Oral Lipid Nanoparticle-Based Drugs.
• Symmetric. (2024, September 18). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs.
• SciSpace. (n.d.).
• PubMed. (n.d.). Challenges in Oral Drug Delivery and Applications of Lipid Nanoparticles as Potent Oral Drug Carriers for Managing Cardiovascular Risk Factors.
• Springer Protocols. (2022). Guidance for Designing a Preclinical Bioavailability Study of Bioactive Compounds.
• Shejul, M. B., et al. (2019). Solid Dispersion as Strategy to Improve the Solubility of Poorly Water Soluble Drugs and their Utilization and Consideration during Formulation Development. Journal of Drug Delivery and Therapeutics, 9(3-s), 805-812.
• Drug Delivery Leader. (n.d.).
• SCIEX. (n.d.). Amlodipine Enantiomers in Human Plasma Using LC-MS/MS.
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• Journal of Applied Pharmaceutical Science. (2012, October 30). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs.
• Diva-portal.org. (2019, June 26). Excipients selection in multidrugformulations development : Solution behavior of structurally relatedcalcium channel blockers combined with indapamide.
• Google Patents. (n.d.).
• Semantic Scholar. (2017, March 15). Comparative in vitro dissolution and in vivo bioavailability of commercial amlodipine tablets.
• Guilford, B. L., et al. (2011). A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice.
• Google Patents. (n.d.).
• Benchchem. (n.d.). Technical Support Center: Optimizing Oral Bioavailability of Research Compounds.
• Shrestha, H., et al. (2022). Self-emulsifying drug delivery systems: a novel approach to deliver drugs. Heliyon, 8(1), e08723.
• CORE. (n.d.). FORMULATION AND DEVELOPMENT OF SELF EMULSIFYING DRUG DELIVERY SYSTEM FOR FEW DRUGS.
• Monash University. (1997, April 14). Formulation of self-emulsifying drug delivery systems.
• ACS Publications. (2020, January 9). Determination of Tryptophan and Kynurenine by LC–MS/MS by Using Amlodipine as an Internal Standard.
• Khan, G. M. (2015). Formulations of Amlodipine: A Review. Critical Reviews in Therapeutic Drug Carrier Systems, 32(4), 329-358.
• Pharma Excipients. (2020, November 18). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of p.
• Singh, S., et al. (2013). LC, MSn and LC–MS/MS studies for the characterization of degradation products of amlodipine. Journal of Pharmaceutical and Biomedical Analysis, 85, 123-132.
• Patel, D. P., et al. (2012). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. International Journal of Pharmaceutical Sciences and Research, 3(11), 4118-4125.
• MDPI. (2025, January 5). Self-Emulsifying Drug Delivery Systems (SEDDS)
• Pfizer. (2011, August 15). 2.
• Scirp.org. (n.d.). Determination of Amlodipine in Human Plasma by LC-MS/MS and Its Bioequivalence Study in Healthy Chinese Subjects.
• Patel, D. P., et al. (2012). Application of an LC–MS/MS method for the analysis of amlodipine, valsartan and hydrochlorothiazide in polypill for a bioequivalence study. Analytical Methods, 4(11), 3749-3755.
• accessdata.fda.gov. (2019, June 4). 211340Orig1s000 CLINICAL PHARMACOLOGY REVIEW(S).
• IACUC. (n.d.).
• European Medicines Agency. (2011, July 21).
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• Journal of IMAB. (2020, July 8). SELF-EMULSIFYING DRUG DELIVERY SYSTEMS (SEDDS)
• ResearchGate. (2025, December 19). Comparative in vitro dissolution and in vivo bioavailability of commercial amlodipine tablets.
• MDPI. (n.d.).
• Instech Laboratories. (2020, July 10).
• PubMed. (2017, April 15).
• University of Arizona. (n.d.).
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• MDPI. (2023, June 8). Preclinical Bioavailability Assessment of a Poorly Water-Soluble Drug, HGR4113, Using a Stable Isotope Tracer.
• GSC Biological and Pharmaceutical Sciences. (2023, August 4).
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• ASEAN. (n.d.). ASEAN GUIDELINE FOR THE CONDUCT OF BIOEQUIVALENCE STUDIES.
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• Semantic Scholar. (n.d.).

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Reference Data & Comparative Studies

Levamlodipine gentisate vs levamlodipine besylate comparative stability

As a Senior Application Scientist in pharmaceutical formulation, navigating the transition from racemic mixtures to pure enantiomers—the "chiral switch"—often presents unforeseen physicochemical challenges. While racemic amlodipine besylate (Norvasc) exhibits excellent stability and non-hygroscopicity, isolating the pharmacologically active S-enantiomer (levamlodipine) disrupts the established crystal lattice. When formulated as levamlodipine besylate, the pure enantiomer demonstrates increased hygroscopicity and susceptibility to photolytic degradation.

To circumvent this, levamlodipine gentisate was developed. This guide objectively compares the stability profiles of these two salts, detailing the mechanistic causality behind their differences and providing validated experimental protocols for stability assessment.

Mechanistic Causality: The Role of the Counter-Ion

The stability of a pharmaceutical salt is intrinsically linked to its crystal lattice energy, which is dictated by intermolecular forces between the active pharmaceutical ingredient (API) and the counter-ion.

• Levamlodipine Besylate : The besylate (benzenesulfonate) anion is bulky. While it packs efficiently with the racemic mixture of (R)- and (S)-amlodipine, the homochiral (S)-amlodipine besylate lattice is less thermodynamically stable. This results in a higher propensity for moisture uptake (hygroscopicity) and a lower activation energy for degradation pathways [1].

• Levamlodipine Gentisate : Gentisic acid (2,5-dihydroxybenzoic acid) introduces two hydroxyl groups on the benzoate ring. These hydroxyls act as robust hydrogen bond donors and acceptors, creating an extensive, tight-knit hydrogen-bonding network with the secondary amine and ester groups of the levamlodipine base. This structural reinforcement significantly increases the crystal lattice energy, rendering the gentisate salt highly resistant to thermal stress, moisture, and light-induced aromatization[2].

Primary Degradation Pathway: Photolytic Aromatization

The most critical vulnerability of dihydropyridine calcium channel blockers is photostability. Upon exposure to UV/Visible light, the 1,4-dihydropyridine ring undergoes oxidative aromatization to form a pyridine derivative (Impurity D), completely abolishing its pharmacological activity [3].

Photolytic degradation pathway of levamlodipine to its inactive pyridine derivative.

Comparative Stability Profile

The following table synthesizes quantitative stability data comparing the two salts under standard ICH (International Council for Harmonisation) stress conditions [1][4].

Parameter	Stress Condition	Levamlodipine Besylate	Levamlodipine Gentisate
Thermal Stability	60°C for 4 weeks	~1.5% degradation (Impurity D formation)	< 0.1% degradation
Photostability	1.2M lux-h Vis + 200 W-h/m² UV	~5.0% degradation (Significant aromatization)	< 0.5% degradation
Hygroscopicity	75% RH at 25°C for 4 weeks	Moderate moisture uptake (Alters flowability)	Non-hygroscopic (Maintains crystalline state)
Aqueous Stability	pH 3.0-7.0 (Solution state)	Susceptible to ester hydrolysis	Enhanced stability via counter-ion shielding

Self-Validating Experimental Protocols

To objectively verify these stability claims, the following step-by-step methodology outlines a self-validating system for forced degradation and impurity profiling [5]. The protocol incorporates system suitability checks to ensure the analytical method can reliably distinguish the parent drug from its degradants.

Workflow for comparative forced degradation and stability testing of levamlodipine salts.

Protocol: ICH Forced Degradation & Photostability Testing

Objective : To quantify the degradation rates of levamlodipine gentisate vs. levamlodipine besylate under thermal, photolytic, and oxidative stress.

Step 1: Sample Preparation & Stressing

• Thermal/Humidity Stress : Accurately weigh 50 mg of each salt into open glass petri dishes. Place in a stability chamber set to 40°C ± 2°C and 75% ± 5% RH for 30 days.

  • Causality: Open dishes ensure maximum exposure to ambient humidity, testing the true hygroscopicity of the crystal lattice.

• Photolytic Stress : Spread 50 mg of each salt in a thin layer (<2 mm) in quartz dishes. Expose to a xenon lamp in a photostability chamber to achieve an overall illumination of 1.2 million lux-hours and an integrated near-UV energy of 200 Watt-hours/square meter.

  • Causality: Quartz dishes are used because standard glass absorbs UV light, which would artificially lower the degradation rate of the dihydropyridine ring.

• Oxidative Stress : Dissolve 10 mg of each salt in 10 mL of a 50:50 Methanol:Water mixture. Add 1 mL of 3% H₂O₂ and incubate at room temperature for 72 hours.

Step 2: System Suitability & Analytical Setup (UHPLC-UV/MS)

• Mobile Phase : Prepare a gradient of 0.4% ammonium hydroxide in water (Solvent A) and methanol (Solvent B).

  • Causality: A basic mobile phase ensures the secondary amine of levamlodipine remains unprotonated, improving peak shape and retention on the C18 column.

• System Suitability Check (Self-Validation) : Inject a resolution mixture containing levamlodipine and Impurity D standard. The system is only valid if the resolution factor (Rs) between the two peaks is ≥ 2.0. This ensures that any observed degradation is accurately quantified without co-elution interference.

Step 3: Quantification and Analysis

• Dilute all stressed samples to a nominal concentration of 1 mg/mL using the mobile phase.

• Inject 5 µL of each sample into the UHPLC system with UV detection set to 237 nm (the isosbestic point for amlodipine and its major degradants).

• Calculate the % degradation by comparing the peak area of the stressed samples against a freshly prepared, unstressed reference standard of the respective salt.

Conclusion

The transition from levamlodipine besylate to levamlodipine gentisate represents a rational formulation strategy driven by solid-state chemistry. By leveraging the hydrogen-bonding capacity of gentisic acid, the gentisate salt overcomes the inherent photolytic and hygroscopic vulnerabilities of the homochiral besylate lattice, offering a superior stability profile for pharmaceutical development.

References

• Amlodipine gentisate and a method of its preparation Source: European Patent Office (EP1694645) URL: [Link]

• Phototransformation of Amlodipine: Degradation Kinetics and Identification of Its Photoproducts Source: PubMed Central (PMC) URL:[Link]

• A new stability-indicating HPLC-UV method for determination of amlodipine besylate and its impurities in drug substance Source: PubMed Central (PMC) URL:[Link]

Comparative pharmacokinetics of levamlodipine gentisate and racemic amlodipine

An in-depth technical analysis of the comparative pharmacokinetics between levamlodipine gentisate and racemic amlodipine requires a fundamental understanding of stereoselective pharmacology. As drug development increasingly shifts toward precision and metabolic efficiency, "chiral switching"—the transition from a racemic mixture to an enantiomerically pure formulation—has become a critical strategy.

This guide objectively compares the pharmacokinetic (PK) profiles, mechanistic rationale, and bioanalytical validation protocols for levamlodipine gentisate versus traditional racemic amlodipine besylate.

The Rationale for Chiral Switching: Stereoselective Pharmacology

Amlodipine, a cornerstone in hypertension management, is conventionally administered as a racemic mixture containing equal parts of (S)-amlodipine and (R)-amlodipine [1]. However, the pharmacological activity is highly stereoselective.

The (S)-enantiomer (levamlodipine) binds to the dihydropyridine receptor of L-type calcium channels with an affinity approximately 1,000 times greater than that of the (R)-enantiomer . The (R)-enantiomer is essentially inactive as a calcium channel blocker but still requires hepatic metabolism, competing for cytochrome P450 (CYP3A4) enzymes and contributing to metabolic load.

By isolating the active (S)-enantiomer and formulating it as a gentisate salt (which offers excellent aqueous solubility and physicochemical stability), developers can achieve the exact same therapeutic efficacy at half the dose of the racemate, while significantly reducing the incidence of adverse events like peripheral edema [2].

Logical framework of chiral switching from racemic amlodipine to levamlodipine.

Mechanism of Action

Levamlodipine specifically targets the transmembrane influx of calcium ions into vascular smooth muscle and cardiac muscle. The blockade of these ion channels prevents intracellular calcium accumulation, which is the primary catalyst for smooth muscle contraction. The resulting arteriolar vasodilation decreases peripheral vascular resistance, thereby lowering blood pressure [1].

Pathway of levamlodipine-mediated L-type calcium channel blockade and vasodilation.

Comparative Pharmacokinetic Profiles

To establish bioequivalence, clinical pharmacology studies compare the exposure of (S)-amlodipine following the administration of levamlodipine gentisate versus racemic amlodipine besylate. Because the (R)-enantiomer does not contribute to efficacy, the critical metric is the systemic exposure of the (S)-enantiomer.

Data from randomized, crossover bioequivalence studies demonstrate that a 5 mg dose of levamlodipine yields an almost identical PK profile to a 10 mg dose of racemic amlodipine [2]. Both formulations exhibit slow absorption, extensive hepatic metabolism (via CYP3A4), and a long elimination half-life, making them suitable for once-daily dosing.

Table 1: Pharmacokinetic Comparison (S-Amlodipine Exposure)

Note: Values are approximate geometric means derived from healthy volunteer crossover studies under fasted conditions.

Pharmacokinetic Parameter	Levamlodipine Gentisate (5 mg)	Racemic Amlodipine Besylate (10 mg)	Bioequivalence Ratio (90% CI)
Cmax (Peak Plasma Concentration)	3.10 - 4.50 ng/mL	3.05 - 4.45 ng/mL	89.5% – 101.6%
AUC0-t (Area Under the Curve)	~147 - 161 ng·h/mL	~150 - 165 ng·h/mL	87.8% – 94.8%
Tmax (Time to Peak)	6.0 - 12.0 hours	6.0 - 12.0 hours	N/A
T1/2 (Elimination Half-Life)	31 - 50 hours	31 - 50 hours	N/A
Protein Binding	~93%	~93%	N/A
Food Effect	No significant effect	No significant effect	N/A

Causality Insight: The lack of a food effect on levamlodipine gentisate absorption is due to its high lipophilicity and stable salt dissociation in the gastrointestinal tract, mirroring the established behavior of the besylate racemate [3].

Experimental Methodology: LC-MS/MS Bioanalysis Protocol

To accurately quantify (S)-amlodipine in human plasma and generate the PK data shown above, researchers rely on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The following protocol is designed as a self-validating system, utilizing an internal standard (IS) to correct for matrix effects and extraction recovery variations [4].

Step-by-Step Workflow

• Sample Collection & Preparation:

  • Draw whole blood into tubes containing sodium citrate or heparin anticoagulant.

  • Centrifuge at 3,000 rpm (1,800 x g) for 10 minutes at 4°C to separate plasma.

  • Causality: Low-temperature centrifugation prevents ex vivo enzymatic degradation of the analyte.

• Internal Standard Addition:

  • Spike 100 µL of plasma with an internal standard (e.g., Tizanidine or deuterated amlodipine-d4).

  • Causality: The IS mimics the analyte's ionization behavior, ensuring that any ion suppression from plasma phospholipids is mathematically normalized during quantification.

• Extraction (Liquid-Liquid Extraction - LLE):

  • Add an extraction solvent (e.g., diethyl ether or ethyl acetate) to the plasma. Vortex for 3 minutes.

  • Centrifuge to separate the organic and aqueous layers. Transfer the organic layer to a clean tube.

  • Evaporate to dryness under a gentle stream of nitrogen gas at 35°C.

• Reconstitution & Chromatography:

  • Reconstitute the dried extract in the mobile phase (e.g., 0.5 mM Ammonium Chloride & Methanol).

  • Inject onto a C18 or C8 analytical column (e.g., 50 x 2.1 mm, 5 µm).

  • Causality: The hydrophobic stationary phase of the C18 column effectively retains the lipophilic levamlodipine, separating it from residual polar matrix components.

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

  • Use Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions (e.g., m/z 409.1 → 238.1 for amlodipine).

Bioanalytical workflow for LC-MS/MS quantification of S-amlodipine in plasma.

Conclusion

The transition from racemic amlodipine besylate to levamlodipine gentisate represents a refined approach to cardiovascular pharmacology. Experimental PK data conclusively demonstrates that the enantiopure formulation delivers bioequivalent exposure of the active (S)-enantiomer at exactly half the total drug mass. By utilizing rigorous LC-MS/MS bioanalytical workflows, researchers have validated that eliminating the inactive (R)-enantiomer reduces the metabolic burden without altering the drug's reliable, long-acting absorption and elimination kinetics.

References

• Wikipedia Contributors. "Levamlodipine - Pharmacokinetics and metabolism." Wikipedia, The Free Encyclopedia. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "Clinical Pharmacology and Biopharmaceutics Review: Levamlodipine Maleate Tablets (NDA 212895)." FDA Access Data. Available at:[Link]

• Dove Medical Press. "Model-Informed Precision Dosing of Levamlodipine Besylate in Smoking Patients." Pharmacogenomics and Personalized Medicine. Available at:[Link]

• ResearchGate. "Determination of amlodipine in human plasma using automated online solid-phase extraction HPLC-tandem mass spectrometry: Application to a bioequivalence study." ResearchGate. Available at: [Link]

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Cross-Validation of Analytical Techniques for Levamlodipine Gentisate Detection

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist, I frequently navigate the complexities of selecting the optimal analytical platform for chiral drug salts. Levamlodipine gentisate—the gentisate salt of the pharmacologically active (S)-enantiomer of amlodipine—presents unique analytical challenges. Unlike racemic amlodipine besylate, levamlodipine gentisate requires rigorous validation to ensure not only the quantification of the active pharmaceutical ingredient (API) but also the confirmation of enantiomeric purity and the stability of the gentisate counter-ion.

Cross-validation across High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), achiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and chiral LC-MS/MS is mandatory. This multi-orthogonal approach ensures that matrix effects observed in plasma do not compromise pharmacokinetic (PK) data, and that formulation assays remain free from excipient interference.

Comparative Analysis of Analytical Platforms

HPLC-UV: The Workhorse for Formulation QC

For routine quality control of levamlodipine gentisate formulations, HPLC-UV remains the gold standard. The separation mechanism relies on hydrophobic interactions within a C18 octadecylsilyl silica gel stationary phase. While highly robust and reproducible for API release testing, UV detection lacks the sensitivity required for trace-level plasma PK studies and cannot distinguish between (R)- and (S)-enantiomers without chiral derivatization or specialized stationary phases.

Achiral LC-MS/MS: High-Throughput Pharmacokinetics

When transitioning from formulation to biological matrices (e.g., human plasma), LC-MS/MS using positive ion electrospray ionization (ESI) is essential. The method utilizes Multiple Reaction Monitoring (MRM) to isolate the precursor ion [M+H]+ at m/z 409.2 and fragment it into characteristic product ions at m/z 238.2 (quantifier) and m/z 294.1 (qualifier)[1]. This technique provides a self-validating system: the constant ratio between the quantifier and qualifier ions ensures peak purity and confirms the absence of co-eluting matrix interferences.

Chiral LC-MS/MS: Enantiomeric Fidelity

Because levamlodipine is the isolated (S)-enantiomer, regulatory guidelines mandate the monitoring of chiral inversion or (R)-enantiomer contamination in vivo. Chiral LC-MS/MS, utilizing columns like the Phenomenex Lux Cellulose-4, allows for baseline chromatographic separation of (R)- and (S)-amlodipine enantiomers prior to mass spectrometric detection[2]. This ensures that the therapeutic efficacy attributed solely to the (S)-isomer is accurately represented in the pharmacokinetic data.

Quantitative Performance Comparison

The following table synthesizes the cross-validation metrics across the three platforms, demonstrating the causality between the detection mechanism and its analytical performance.

Analytical Technique	Primary Application	Linear Range	LLOQ	Run Time	Matrix Effect Susceptibility
HPLC-UV	Formulation QC, API Release	1.0 – 100 µg/mL	~0.5 µg/mL	10 – 15 min	Low (Dilute-and-shoot)
Achiral LC-MS/MS	PK Studies (Plasma/Urine)	0.05 – 20 ng/mL	0.05 ng/mL	5.0 min	High (Requires IS correction)
Chiral LC-MS/MS	Enantiomeric Purity	0.05 – 50 ng/mL	0.05 ng/mL	7.0 min	High (Requires IS correction)

Note: Data synthesized from validated LC-MS/MS parameters for amlodipine detection[1][2][3].

Experimental Workflows & Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate internal standard (IS) calibration and matrix-matched quality controls (QCs) to account for extraction losses and ionization fluctuations.

Protocol 1: Plasma Sample Preparation via Liquid-Liquid Extraction (LLE)

Causality: LLE is preferred over protein precipitation for LC-MS/MS to minimize phospholipid-induced ion suppression in the ESI source, ensuring a cleaner baseline for trace detection.

• Spiking: Aliquot 200 µL of human plasma into a clean microcentrifuge tube. Add 10 µL of the internal standard (e.g., Amlodipine-d4 or desipramine at 100 ng/mL)[1][2].

• Alkalinization: Add 50 µL of 0.1 M NaOH. This shifts levamlodipine into its un-ionized free base form, significantly enhancing its partitioning into the organic phase.

• Extraction: Add 1.0 mL of ethyl acetate/hexane (50:50, v/v). Vortex vigorously for 3 minutes to maximize surface area contact between the aqueous and organic phases.

• Phase Separation: Centrifuge at 10,000 rpm for 5 minutes at 4°C to break any emulsions.

• Drying & Reconstitution: Transfer 800 µL of the upper organic layer to a clean tube. Evaporate to dryness under a gentle nitrogen stream at 37°C. Reconstitute the residue in 100 µL of mobile phase (e.g., 90% acetonitrile / 10% 10 mM ammonium acetate, pH 4.0)[1].

Protocol 2: LC-MS/MS MRM Optimization

Causality: Using ammonium acetate in the mobile phase prevents ion suppression and stabilizes the [M+H]+ ion during electrospray ionization[1].

• Tuning: Directly infuse a 500 ng/mL levamlodipine gentisate standard solution into the ESI source at 5 µL/min[1].

• Precursor Optimization: Adjust the Declustering Potential (DP) to maximize the intact [M+H]+ signal at m/z 409.2 .

• Fragmentation (CID): Introduce collision gas (Nitrogen) and ramp the Collision Energy (CE). Identify the most abundant stable fragments: m/z 238.2 (optimal CE ~25V) and m/z 294.1 (optimal CE ~15V).

• Validation: Run matrix-matched QCs (Low, Medium, High) to verify that the accuracy remains within 80.0% to 120.0% and the relative standard deviation (RSD) is <15%[3].

Visualizations

Cross-validation workflow for levamlodipine gentisate across analytical platforms.

ESI positive mode MRM fragmentation pathway for levamlodipine detection.

References

2.[1] Title: Development and validation of liquid chromatography - Tandem mass spectrometry method for determination of amlodipine in human plasma Source: thaiscience.info URL: [Link]

3.[2] Title: Amlodipine Enantiomers in Human Plasma Using LC-MS/MS - SCIEX Source: sciex.com URL: [Link]

4.[3] Title: Development and Validation of a Robust LC-MS-MS Method for the Quantification of Amlodipine in Human Plasma | History of Medicine Source: historymedjournal.com URL: [Link]

Sources

• 1. thaiscience.info [thaiscience.info]
• 2. sciex.com [sciex.com]
• 3. historymedjournal.com [historymedjournal.com]